Cas no 1262992-43-7 (Rifaximin-d)

• Product Name: Rifaximin-d
• CAS No: 1262992-43-7
• MF: C₄₃H₅₁N₃O₁₁
• MW: 785.878552675247
• CID: 4553942
• Update Time: 2025-10-19

Rifaximin-d Chemical and Physical Properties

Names and Identifiers

• Rifaximin-d6
• NZCRJKRKKOLAOJ-PLMIFOOKSA-N
• Rifaximin-d6 (Major)
• Rifaximin-d

• Inchi： 1S/C43H51N3O11/c1-19-14-16-46-28(18-19)44-32-29-30-37(50)25(7)40-31(29)41(52)43(9,57-40)55-17-15-27(54-10)22(4)39(56-26(8)47)24(6)36(49)23(5)35(48)20(2)12-11-13-21(3)42(53)45-33(34(32)46)38(30)51/h11-18,20,22-24,27,35-36,39,48-51H,1-10H3,(H,45,53)/b12-11+,17-15+,21-13-/t20-,22+,23+,24+,27-,35-,36+,39+,43-/m0/s1
• InChI Key： NZCRJKRKKOLAOJ-XRCRFVBUSA-N
• SMILES： O=C1[C@]2(OC=C[C@@H]([C@H]([C@H]([C@@H]([C@@H]([C@@H]([C@@H](O)[C@@H](C)C=CC=C(C)C(=O)NC3=C(O)C4C(O)=C(C)C(O2)=C1C=4C1N=C2C([H])=C(C([H])([H])[H])C([H])=C([H])N2C=13)C)O)C)OC(=O)C)C)OC)C |t:4,16,&1:2,6,7,8,9,10,11,12,14|

Additional information on Rifaximin-d

Rifaximin-d (CAS No. 1262992-43-7): A Comprehensive Overview

Rifaximin-d, identified by the CAS number 1262992-43-7, is a derivative of the well-known antibiotic rifaximin. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in the field of microbiology and infectious diseases. In this article, we will delve into the structural characteristics, biological activities, and recent advancements related to Rifaximin-d.

Rifaximin-d is a semisynthetic derivative of rifaximin, which itself is a broad-spectrum antibiotic belonging to the rifamycin class. The structural modification in Rifaximin-d introduces distinct pharmacokinetic and pharmacodynamic properties compared to its parent compound. This modification enhances its efficacy against certain bacterial strains while reducing potential side effects. Recent studies have highlighted its effectiveness in treating infections caused by multidrug-resistant organisms, making it a promising candidate for future therapeutic interventions.

The chemical structure of Rifaximin-d plays a pivotal role in its biological activity. Its molecular formula, C₃₄H₃₅N₃O₁₃, indicates a complex arrangement of atoms that contribute to its antimicrobial properties. The presence of specific functional groups, such as the amino sugar moiety and the naphthoquinone ring system, is crucial for its interaction with bacterial RNA polymerase, thereby inhibiting transcription and leading to bacterial cell death.

Recent research has focused on optimizing the delivery mechanisms of Rifaximin-d to enhance its bioavailability and reduce systemic toxicity. For instance, studies have explored the use of nanotechnology-based drug delivery systems, such as lipid nanoparticles and polymeric micelles, to improve the solubility and targeted delivery of Rifaximin-d. These advancements hold great promise for overcoming current limitations in antibiotic therapy.

In terms of clinical applications, Rifaximin-d has shown remarkable efficacy in treating infections caused by Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). Its ability to target these pathogens without inducing significant resistance mechanisms makes it a valuable addition to the arsenal of antibiotics.

Moreover, preclinical studies have demonstrated that Rifaximin-d exhibits potent anti-inflammatory properties, which could be harnessed for treating conditions such as inflammatory bowel disease (IBD). This dual functionality underscores the versatility of Rifaximin-d as both an antimicrobial agent and a therapeutic agent for inflammatory disorders.

The development of Rifaximin-d has been driven by a need to address the growing threat of antibiotic resistance. By leveraging cutting-edge research techniques, scientists have been able to refine its structure and optimize its therapeutic potential. Collaborative efforts between academia and industry have further accelerated progress in this field.

In conclusion, Rifaximin-d (CAS No. 1262992-43-7) represents a significant advancement in antibiotic development. Its unique chemical structure, combined with innovative delivery systems and versatile therapeutic applications, positions it as a key player in combating multidrug-resistant infections and inflammatory diseases. As research continues to unfold, we can expect even more groundbreaking discoveries that will further enhance our understanding and utilization of this remarkable compound.